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Compound of Interest

Compound Name: Cyanine5.5 hydrazide dichloride

Cat. No.: B15142254 Get Quote

Essential Safety and Handling Guide for
Cyanine5.5 Hydrazide Dichloride
This guide provides crucial safety and logistical information for the handling and disposal of

Cyanine5.5 hydrazide dichloride, tailored for researchers, scientists, and drug development

professionals. The following procedures are designed to ensure the safe execution of

experimental workflows involving this compound.

Chemical Properties and Hazards
Cyanine5.5 hydrazide dichloride is a carbonyl-reactive near-infrared fluorescent dye.[1][2]

While a specific Safety Data Sheet (SDS) for this compound is not readily available, the safety

precautions should be based on the known hazards of its constituent parts: cyanine dyes and

hydrazide compounds. Hydrazides are known to react with aldehydes and ketones to form

stable hydrazones.[1] Similar hydrazine compounds are classified as toxic if swallowed, in

contact with skin, or if inhaled, and may cause an allergic skin reaction.[3][4] Cyanine dyes are

intensely colored and can be sensitive to light and humidity.[5]

Hazard Classifications (based on related compounds):

Acute Toxicity (Oral, Dermal, Inhalation)[3][4]

Skin Sensitizer[3][4]
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Eye and Skin Irritant[5]

Hazardous to the Aquatic Environment[3]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory for all personnel handling Cyanine5.5 hydrazide
dichloride. The following table outlines the minimum required PPE.
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Body Part Required PPE Specifications and Notes

Hands Chemical Resistant Gloves

Nitrile or neoprene gloves are

recommended. Always double-

glove. Check the

manufacturer's data for

breakthrough times.[6]

Eyes/Face
Safety Goggles and Face

Shield

Goggles must be splash-proof.

A face shield should be worn

over the goggles when

handling solutions or powders.

[6]

Body
Laboratory Coat and

Chemical-Resistant Apron

A fully buttoned lab coat is the

minimum requirement. A

chemical-resistant apron

should be worn over the lab

coat when handling larger

quantities or when there is a

risk of splashing.[6]

Respiratory Fume Hood or Respirator

All handling of the solid

compound and preparation of

solutions should be conducted

in a certified chemical fume

hood. If a fume hood is not

available, a NIOSH-approved

respirator with appropriate

cartridges for organic vapors

and particulates should be

used.

Feet Closed-toe Shoes
Shoes must be made of a non-

porous material.[6]

Operational Plan: Handling and Storage
Receiving and Storage:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Sayanedine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Sayanedine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Sayanedine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Sayanedine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Upon receipt, store the compound at -20°C in the dark and desiccated.[1][7]

Transportation can be at room temperature for up to 3 weeks.[1]

Avoid prolonged exposure to light.[1]

Preparation of Solutions:

Work Area Preparation: Ensure the chemical fume hood is clean and operational. Have all

necessary equipment and reagents readily available.

Donning PPE: Follow the donning sequence outlined in the workflow diagram below.

Weighing: Carefully weigh the required amount of Cyanine5.5 hydrazide dichloride powder

in the fume hood. Avoid creating dust.

Dissolving: The compound is soluble in DMSO and DMF.[2] Add the appropriate solvent to

the powder and mix gently until fully dissolved.

Labeling: Clearly label the container with the chemical name, concentration, solvent, date of

preparation, and appropriate hazard symbols.

Experimental Use:

Perform all reactions in a well-ventilated area, preferably within a fume hood.

Keep containers tightly closed when not in use.

Avoid contact with skin, eyes, and clothing.[5]

Wash hands thoroughly after handling.[8]

Disposal Plan
All waste materials contaminated with Cyanine5.5 hydrazide dichloride must be treated as

hazardous waste.

Waste Segregation and Collection:
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Solid Waste: Contaminated gloves, weigh paper, and other solid materials should be

collected in a designated, labeled hazardous waste container.

Liquid Waste: Unused solutions and reaction mixtures should be collected in a separate,

labeled hazardous waste container for liquid chemical waste. Do not pour down the drain.[4]

Sharps: Contaminated needles or other sharps must be disposed of in a designated sharps

container for hazardous chemical waste.

Container Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical

name, and the associated hazards (e.g., "Toxic," "Skin Sensitizer").

Store waste containers in a designated satellite accumulation area, away from incompatible

materials.

Final Disposal:

Arrange for the disposal of hazardous waste through your institution's Environmental Health

and Safety (EHS) office, following all local, state, and federal regulations.

Experimental Workflow and Safety Procedures
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Experimental Workflow for Handling Cyanine5.5 Hydrazide Dichloride

Preparation Phase

Experimentation Phase

Cleanup & Disposal Phase

1. Prepare Work Area
(Fume Hood)

2. Don PPE
(Gloves, Goggles, Lab Coat)

3. Weigh Compound

4. Dissolve in Solvent

5. Label Solution

6. Conduct Experiment
(in Fume Hood)

7. Monitor Reactions

8. Segregate Waste
(Solid & Liquid)

9. Label Waste Containers

10. Store Waste Properly

11. Doff PPE

12. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling of Cyanine5.5 hydrazide dichloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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